![molecular formula C7H13NO B009372 3-Ethyl-4-amino-3-pentene-2-one CAS No. 104076-25-7](/img/structure/B9372.png)
3-Ethyl-4-amino-3-pentene-2-one
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Overview
Description
3-Ethyl-4-amino-3-pentene-2-one, also known as EAP, is a chemical compound that has gained significant attention in scientific research due to its unique properties and potential applications. EAP belongs to the class of α, β-unsaturated ketones and possesses a reactive double bond in the β-position to the carbonyl group. This compound has been synthesized using various methods and has shown promising results in several research areas.
Mechanism of Action
The mechanism of action of 3-Ethyl-4-amino-3-pentene-2-one is not fully understood. However, it is believed that the reactive double bond in the β-position to the carbonyl group plays a crucial role in its biological activity. This compound has been shown to interact with various enzymes and proteins, leading to the inhibition of their activity. It has also been suggested that this compound may act as a free radical scavenger, protecting cells from oxidative damage.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In vitro studies have demonstrated that this compound inhibits the growth of bacterial and fungal strains by disrupting their cell membranes and inhibiting their enzyme activity. This compound has also been shown to have antioxidant activity, protecting cells from oxidative stress. In vivo studies have demonstrated that this compound has anti-inflammatory and analgesic effects, making it a potential candidate for the treatment of inflammatory diseases.
Advantages and Limitations for Lab Experiments
One of the major advantages of using 3-Ethyl-4-amino-3-pentene-2-one in lab experiments is its ease of synthesis and purification. This compound can be synthesized using various methods and has been optimized to increase yield and purity. Additionally, this compound has been shown to have low toxicity and high stability, making it a suitable candidate for various applications. However, one of the limitations of using this compound in lab experiments is its limited solubility in water, which may affect its efficacy in biological systems.
Future Directions
There are several future directions for the study of 3-Ethyl-4-amino-3-pentene-2-one. One of the major directions is the evaluation of its potential as a therapeutic agent for the treatment of various diseases. This compound has been shown to have anti-inflammatory and analgesic effects, making it a potential candidate for the treatment of inflammatory diseases such as arthritis and colitis. Additionally, this compound has been shown to have antioxidant activity, which may make it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Another future direction is the development of this compound-based fluorescent probes for the detection of metal ions. This compound has been shown to have potential as a fluorescent probe for the detection of metal ions such as copper and iron, which may have implications in various fields such as environmental monitoring and medical diagnostics.
Conclusion:
In conclusion, this compound is a chemical compound that has gained significant attention in scientific research due to its unique properties and potential applications. This compound has been synthesized using various methods and has shown promising results in several research areas. This compound has been evaluated for its potential as a therapeutic agent, as well as a fluorescent probe for the detection of metal ions. Further research is needed to fully understand the mechanism of action of this compound and its potential applications in various fields.
Synthesis Methods
3-Ethyl-4-amino-3-pentene-2-one can be synthesized using various methods. One of the most common methods is the Claisen-Schmidt condensation reaction between ethyl acetoacetate and p-nitrobenzaldehyde, followed by the reduction of the nitro group to an amino group. Another method involves the reaction of ethyl acetoacetate with p-anisidine and subsequent dehydration of the resulting product. These methods have been optimized to increase the yield and purity of this compound.
Scientific Research Applications
3-Ethyl-4-amino-3-pentene-2-one has been extensively studied for its potential applications in various scientific research areas. One of the major applications of this compound is in the field of organic synthesis, where it has been used as a key intermediate for the synthesis of various compounds. This compound has also been evaluated for its antibacterial and antifungal activities, showing promising results against various bacterial and fungal strains. Additionally, this compound has been studied for its potential use as a fluorescent probe for the detection of metal ions.
Properties
104076-25-7 | |
Molecular Formula |
C7H13NO |
Molecular Weight |
127.18 g/mol |
IUPAC Name |
(Z)-4-amino-3-ethylpent-3-en-2-one |
InChI |
InChI=1S/C7H13NO/c1-4-7(5(2)8)6(3)9/h4,8H2,1-3H3/b7-5- |
InChI Key |
XUXMUXDYSNKLKI-ALCCZGGFSA-N |
Isomeric SMILES |
CC/C(=C(\C)/N)/C(=O)C |
SMILES |
CCC(=C(C)N)C(=O)C |
Canonical SMILES |
CCC(=C(C)N)C(=O)C |
synonyms |
3-Penten-2-one, 4-amino-3-ethyl-, (3Z)- (9CI) |
Origin of Product |
United States |
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